Cas no 2166251-13-2 ((S)-(1-Ethyl-pyrrolidin-3-yl)-methanol)

(S)-(1-Ethyl-pyrrolidin-3-yl)-methanol structure
2166251-13-2 structure
Product Name:(S)-(1-Ethyl-pyrrolidin-3-yl)-methanol
CAS No:2166251-13-2
MF:C7H15NO
MW:129.20
MDL:MFCD32834766
CID:5088673
PubChem ID:28064486
Update Time:2024-03-01

(S)-(1-Ethyl-pyrrolidin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • ((S)-1-ethylpyrrolidin-3-yl)methanol
    • (S)-(1-Ethyl-pyrrolidin-3-yl)-methanol
    • MDL: MFCD32834766
    • Inchi: 1S/C7H15NO/c1-2-8-4-3-7(5-8)6-9/h7,9H,2-6H2,1H3/t7-/m0/s1
    • InChI Key: OQESQLHTMOOSST-ZETCQYMHSA-N
    • SMILES: [C@H]1(CO)CCN(CC)C1

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 23.5Ų

(S)-(1-Ethyl-pyrrolidin-3-yl)-methanol Pricemore >>

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